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Disclaimer: Medinal (also known as barbital sodium, barbitone, or Veronal) is a long-acting
barbiturate first marketed in the early 20th century.[1][2][3] Due to a narrow therapeutic index,
high potential for dependence, and the development of safer alternatives like benzodiazepines,
its clinical and experimental use has been largely discontinued.[1][2][4] These protocols are
provided for informational and historical research purposes. Any new experimental work with
barbital sodium must be conducted under strict ethical and institutional oversight (e.g., IACUC
approval), adhere to all local and federal regulations for controlled substances, and prioritize
animal welfare. Researchers should perform pilot studies to determine appropriate dosages for
their specific models and experimental conditions.

Introduction and Mechanism of Action

Medinal (CsH11N20sNa) is the sodium salt of barbital, a derivative of barbituric acid.[4] It
functions as a central nervous system (CNS) depressant, exerting sedative and hypnotic
effects.[4][5] Like other barbiturates, its primary mechanism of action is the positive allosteric
modulation of the y-aminobutyric acid type A (GABA-A) receptor.[6][7]

The GABA-A receptor is a ligand-gated chloride ion channel that mediates the majority of fast
synaptic inhibition in the brain.[7][8] Barbital sodium binds to a site on the GABA-A receptor
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complex that is distinct from the binding sites for GABA and benzodiazepines.[1][2] This binding
potentiates the effect of GABA by increasing the duration of chloride channel opening.[1] The
resulting influx of chloride ions (CI~) leads to hyperpolarization of the neuronal membrane,
making the neuron less likely to fire an action potential and thus depressing overall CNS
activity.[2][6]

At higher concentrations, barbiturates can directly activate the GABA-A receptor in the absence
of GABA and can also inhibit excitatory neurotransmission by blocking AMPA and kainate
receptors.[1][9] This dual action of enhancing inhibition and blocking excitation explains their
potent CNS depressant effects and contributes to their toxicity in overdose.[1]
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Mechanism of Action of Barbital Sodium at the GABA-A Receptor
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Barbital Sodium enhances GABAergic inhibition via the GABA-A receptor.

Quantitative Data for Sedation in Animal Models

Specific, modern dosage data for Medinal (barbital sodium) is scarce. The following table
provides intraperitoneal (IP) dosage ranges for other commonly used barbiturates in rodent
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models to serve as a comparative reference. These are not direct dosage recommendations for
barbital sodium. Barbital is a long-acting barbiturate, whereas pentobarbital is short-to-
intermediate acting, which will significantly affect onset and duration.

. Dosage
Compound Animal Model Effect Reference(s)
(mglkg, IP)

Pentobarbital Anesthesia/Seda

. Rat 32-50 _ [10][11]
Sodium tion
Pentobarbital ]

) Mouse 30-90 Anesthesia [11]
Sodium
Phenaobarbital Sedation/Hypnos

) Mouse 75 -100 ) [12]
Sodium is
Phenaobarbital Surgical

] Mouse 125 - 150 ] [12]
Sodium Anesthesia

Note: The effectiveness of a given dose is influenced by the concentration of the prepared
solution, as well as the animal's age, sex, and strain.[12]

Experimental Protocols
Protocol 1: Preparation of Barbital Sodium Solution

Barbital sodium is a white, crystalline powder that is soluble in water.[4]

Materials:

Barbital Sodium powder (CAS: 144-02-5)

Sterile 0.9% saline solution or sterile water for injection

Sterile vials

Vortex mixer

Syringe filters (0.22 pm)
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Procedure:

Determine Concentration: Decide on the final concentration required for injection (e.g., 10
mg/mL). The concentration should be chosen to ensure the final injection volume is
appropriate for the animal's size (e.qg., typically <10 mL/kg for mice and rats via IP route).[13]

Reconstitution: Under sterile conditions, add the appropriate volume of sterile saline to the
vial containing the pre-weighed barbital sodium powder.

Dissolution: Cap the vial and vortex thoroughly until the powder is completely dissolved.
Barbital sodium solutions are often alkaline.[14]

Sterilization: For maximum sterility, filter the final solution through a 0.22 pum syringe filter into
a new sterile vial.

Labeling and Storage: Clearly label the vial with the compound name, concentration, and
date of preparation. Store as recommended by the manufacturer, typically protected from
light.

Protocol 2: Induction of Sedation in Rodent Models
(Intraperitoneal Route)

This protocol describes the general procedure for administering a sedative agent via

intraperitoneal (IP) injection in a mouse or rat.

Materials:

Prepared barbital sodium solution

Appropriate size syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)
Animal scale

Warming pad

Ophthalmic ointment

Procedure:
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Animal Preparation: Weigh the animal accurately to calculate the precise volume of the drug
solution to be administered.

Handling and Restraint: Restrain the animal firmly but gently. For a right-handed injection,
position the animal with its head pointing downwards. This allows the abdominal organs to
shift away from the injection site.

Injection Site: The target injection site is the lower right or left quadrant of the abdomen,
avoiding the midline to prevent puncturing the urinary bladder or cecum.

Injection: Insert the needle at a 15-20 degree angle into the peritoneal cavity.[14] Gently
aspirate to ensure the needle has not entered a blood vessel or organ (no fluid should enter
the syringe).[14]

Administration: Slowly inject the calculated volume of the solution.

Post-Injection Monitoring:

[e]

Place the animal in a clean, warm cage for observation. A warming pad is recommended
as barbiturates can induce hypothermia.[14]

o Monitor the animal for the onset of sedation, typically marked by the loss of the righting
reflex (the inability of the animal to right itself when placed on its back).

o Continuously monitor respiratory rate and depth. Respiratory depression is the most
significant adverse effect of barbiturates.[2]

o To confirm an appropriate plane of sedation for minor procedures, check for the absence
of a pedal withdrawal reflex (toe pinch).[14]

o Apply ophthalmic ointment to the eyes to prevent corneal drying during sedation.[14]

o Continue monitoring the animal until it is fully ambulatory.
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General Workflow for Experimental Sedation
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Workflow for sedation studies using barbital sodium in animal models.

Safety and Handling

» Controlled Substance: Barbital sodium is a controlled substance in most jurisdictions. All

acquisition, storage, and disposal must comply with institutional and governmental
regulations.

» Toxicity: Barbiturates have a narrow therapeutic window. Accidental overdose can cause
severe respiratory depression, coma, and death.[2] There is no specific antidote for
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barbiturate overdose.

* Personnel Safety: Wear appropriate personal protective equipment (PPE), including gloves
and safety glasses, when handling barbital sodium powder and solutions.

+ Dependence: Prolonged use of barbiturates can lead to physical and psychological
dependence.[1][5] Withdrawal can be severe and potentially fatal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Barbiturate - Wikipedia [en.wikipedia.org]

. What is the mechanism of Barbital? [synapse.patsnap.com]

. One hundred years of barbiturates and their saint - PMC [pmc.ncbi.nim.nih.gov]
. CAS 144-02-5: Sodium barbital | CymitQuimica [cymitquimica.com]

. remixeducation.in [remixeducation.in]

. news-medical.net [news-medical.net]

. mdpi.com [mdpi.com]

. GABAA receptor - Wikipedia [en.wikipedia.org]

°
© (0] ~ » &) B~ w N -

. GABAA receptors: structure, function, pharmacology, and related disorders - PMC
[pmc.ncbi.nlm.nih.gov]

e 10. Verification and Defined Dosage of Sodium Pentobarbital for a Urodynamic Study in the
Possibility of Survival Experiments in Female Rat - PMC [pmc.ncbi.nim.nih.gov]

¢ 11. Anesthetics and Analgesics, Veterinary Guidelines for | Research Animal Care and
Safety [animalcare.illinois.edu]

e 12. journals.muhn.edu.cn [journals.muhn.edu.cn]

¢ 13. Review of Intraperitoneal Injection of Sodium Pentobarbital as a Method of Euthanasia in
Laboratory Rodents - PMC [pmc.ncbi.nim.nih.gov]

e 14. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://en.wikipedia.org/wiki/Barbiturate
https://remixeducation.in/barbital-structure-synthesis-sar-mechanism-5-uses/
https://en.wikipedia.org/wiki/Barbiturate
https://www.benchchem.com/product/b1225748?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Barbiturate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-barbital
https://pmc.ncbi.nlm.nih.gov/articles/PMC1079678/
https://cymitquimica.com/cas/144-02-5/
https://remixeducation.in/barbital-structure-synthesis-sar-mechanism-5-uses/
https://www.news-medical.net/health/Barbiturate-Mechanism.aspx
https://www.mdpi.com/1467-3045/47/12/1032
https://en.wikipedia.org/wiki/GABAA_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC8380214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8380214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7306087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7306087/
https://animalcare.illinois.edu/standards/anesthetics-and-analgesics-veterinary-guidelines
https://animalcare.illinois.edu/standards/anesthetics-and-analgesics-veterinary-guidelines
https://journals.muhn.edu.cn/jhmuen/article/html/202317001
https://pmc.ncbi.nlm.nih.gov/articles/PMC7210732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7210732/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Buthalital_Sodium_in_Rodent_Models.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes: Medinal (Barbital Sodium) for
Experimental Sedation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225748/docs#application-notes-medinal-barbital-
sodium-for-experimental-sedation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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